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Compound of Interest

Compound Name: Tri-p-tolyltin acetate

Cat. No.: B15189318

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tri-p-tolyltin acetate is an organotin compound with potential applications as an antifungal
agent. Organotin compounds, particularly triorganotin derivatives, have been recognized for
their biocidal properties. This document provides detailed protocols for assessing the antifungal
activity of Tri-p-tolyltin acetate, guidance on data presentation, and a discussion of its putative
mechanism of action.

Disclaimer: Specific quantitative antifungal activity data for Tri-p-tolyltin acetate is not widely
available in the current scientific literature. The data presented in this document is
representative and intended for illustrative purposes. The protocols provided are general
methods for antifungal susceptibility testing and may require optimization for this specific
compound. A closely related compound, Triphenyltin acetate, has been used as a reference for
the proposed mechanism of action.[1][2][3]

Data Presentation

Quantitative data from antifungal susceptibility testing should be organized for clarity and
comparative analysis. The following table provides a template for presenting Minimum
Inhibitory Concentration (MIC) and Zone of Inhibition data for Tri-p-tolyltin acetate against a
panel of common fungal pathogens.
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Table 1: Representative Antifungal Activity of Tri-p-tolyltin Acetate

Minimum Inhibitory

Fungal Strain Concentration (MIC) Zone of Inhibition (mm)
(ng/mL)

Candida albicans 8 18

Aspergillus niger 16 14

Cryptococcus neoformans 4 22

Trichophyton rubrum 8 16

Experimental Protocols
Broth Microdilution Assay for Minimum Inhibitory
Concentration (MIC) Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines
and is suitable for determining the MIC of Tri-p-tolyltin acetate against yeast and filamentous
fungi.[4][5]

Materials:

o Tri-p-tolyltin acetate

o Dimethyl sulfoxide (DMSO) for stock solution preparation

e RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS
e 96-well microtiter plates

e Fungal cultures

o Spectrophotometer or microplate reader

 Sterile saline (0.85%)
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» Positive control antifungal (e.g., Fluconazole for yeasts, Amphotericin B for molds)
» Negative control (medium with DMSO)

Procedure:

e Preparation of Fungal Inoculum:

o For yeasts (Candida albicans, Cryptococcus neoformans), culture the organism on
Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours. Prepare a suspension in sterile
saline and adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10"6
CFU/mL). Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration
of 0.5-2.5 x 10"3 CFU/mL in the test wells.

o For molds (Aspergillus niger, Trichophyton rubrum), culture on Potato Dextrose Agar
(PDA) at 28-35°C until sporulation is evident. Harvest conidia by flooding the plate with
sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a
concentration of 0.4-5 x 104 CFU/mL in RPMI-1640.

o Preparation of Tri-p-tolyltin Acetate Dilutions:
o Prepare a stock solution of Tri-p-tolyltin acetate in DMSO.

o Perform serial two-fold dilutions of the stock solution in RPMI-1640 in the 96-well plate to
achieve a range of desired test concentrations.

 Inoculation and Incubation:
o Add the prepared fungal inoculum to each well containing the diluted compound.

o Include a positive control (fungal inoculum with a standard antifungal) and a negative
control (fungal inoculum with DMSO at the highest concentration used). Also, include a
sterility control (medium only).

o Incubate the plates at 35°C. Reading times vary by organism: 24-48 hours for yeasts and
48-72 hours for molds.

o MIC Determination:
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o The MIC is defined as the lowest concentration of the compound that causes a significant
inhibition of visible growth compared to the growth control. For yeasts, this is often a 250%
reduction in turbidity. For molds, it is typically 100% growth inhibition.[6]

Agar Well Diffusion Assay for Zone of Inhibition

This method provides a qualitative or semi-quantitative measure of antifungal activity.
Materials:

o Tri-p-tolyltin acetate

e DMSO

o Mueller-Hinton Agar (for yeasts, supplemented with 2% glucose and 0.5 pg/mL methylene
blue) or Sabouraud Dextrose Agar (for molds)

o Petri dishes

e Fungal cultures

 Sterile cork borer (6-8 mm diameter)
» Positive control antifungal

» Negative control (DMSO)
Procedure:

e Preparation of Agar Plates:

o Prepare the appropriate agar medium and pour it into sterile Petri dishes to a uniform
depth. Allow the agar to solidify.

¢ Inoculation:

o Prepare a fungal suspension as described for the broth microdilution assay.
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o Spread the inoculum evenly over the entire surface of the agar plate using a sterile cotton

swab.

o Well Preparation and Compound Addition:
o Using a sterile cork borer, create uniform wells in the agar.
o Prepare a stock solution of Tri-p-tolyltin acetate in DMSO.

o Add a fixed volume (e.g., 100 pL) of the Tri-p-tolyltin acetate solution to a designated

well.

o Add the same volume of the positive control antifungal and the negative control (DMSO) to
separate wells.

¢ Incubation and Measurement:

o Incubate the plates at the appropriate temperature for 24-72 hours, depending on the

fungal species.

o Measure the diameter of the zone of complete growth inhibition around each well in

millimeters.

Mandatory Visualizations
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Preparation
Prepare Tri-p-tolyltin Prepare Fungal Inoculum
Acetate Stock Solution (Yeast or Mold)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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